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Compound of Interest

Compound Name: Custodiol

Cat. No.: B12649038 Get Quote

Technical Support Center: Custodiol® HTK
Perfusion Protocols
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals utilizing Custodiol®
HTK solution for ex vivo organ perfusion.

Frequently Asked Questions (FAQs)
Q1: What is Custodiol® HTK solution and how does it work?

A1: Custodiol® HTK (Histidine-Tryptophan-Ketoglutarate) is a preservation solution used for

the perfusion and flushing of donor organs for transplantation and in experimental research.[1]

[2][3] Its principle of action is to inactivate organ function by withdrawing extracellular sodium

and calcium, while intensely buffering the extracellular space with histidine/histidine HCl. This

process prolongs the organ's tolerance to the interruption of blood and oxygen supply.[4]

Q2: What are the key advantages of using Custodiol® HTK solution?

A2: Custodiol® HTK solution offers several advantages:

Low Viscosity: Its water-like viscosity allows for rapid and effective flushing and cooling of the

organ.[5]
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Low Potassium Concentration: This minimizes the risk of hyperkalemia and post-transplant

arrhythmias, and eliminates the need to flush the solution out of the organ before

reperfusion.[5][6]

Effective Buffering: The high concentration of histidine provides robust buffering capacity,

protecting against acidosis during ischemia.[5]

Ready-to-Use: Custodiol® HTK is a ready-to-use solution that does not require additives or

filters.[6]

Q3: Does Custodiol® HTK solution need to be refrigerated?

A3: Yes, Custodiol® HTK solution should be stored in a refrigerator at 2-8°C and protected

from light.

Q4: Is filtration of Custodiol® HTK solution necessary before use?

A4: No, filtration of Custodiol® HTK is not necessary or recommended.

Q5: Can Custodiol® HTK be used for continuous machine perfusion?

A5: Custodiol® HTK solution is not indicated for continuous machine perfusion of donor

organs. It is intended for the initial flushing and hypothermic storage of the organ.

Data Presentation: Recommended Perfusion
Pressures
The following table summarizes the recommended perfusion pressures, volumes, and

temperatures for various organs using Custodiol® HTK solution. These are guidelines for

human organs and may need to be adjusted for small animal models.
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Organ
Initial
Perfusion
Pressure

Perfusion
Pressure
After
Cardiac
Arrest

Perfusion
Volume

Temperatur
e

Perfusion
Time

Heart (Adult)

100-110

mmHg (140-

150 cm H₂O)

40-50 mmHg

(50-70 cm

H₂O)

1 mL/min/g

estimated

heart weight

5-8°C 6-8 minutes

Heart

(Infant/Child)

80-90 mmHg

(110-120 cm

H₂O)

30-40 mmHg

(40-50 cm

H₂O)

1 mL/min/g

estimated

heart weight

5-8°C 6-8 minutes

Kidney

90-110

mmHg (120-

140 cm H₂O)

Not

Applicable

1.5 mL/min/g

estimated

kidney weight

5-8°C 6-8 minutes

Liver/Pancrea

s (en bloc)

Gravity

perfusion

(container 1m

above the

organ)

Not

Applicable

150-200

mL/kg body

weight

0-4°C 8-15 minutes

Experimental Protocols
Protocol 1: Ex Vivo Liver Perfusion in a Rat Model

This protocol provides a general guideline for the ex vivo perfusion of a rat liver using

Custodiol® HTK solution.

Animal Preparation: Anesthetize the rat according to your institution's approved protocol.

Perform a midline laparotomy to expose the abdominal organs.

Vascular Cannulation: Carefully dissect the portal vein. Place a loose ligature around the

vein. Insert an appropriately sized catheter into the portal vein and secure it.

Initiation of Perfusion: Start the perfusion with cold (4°C) Custodiol® HTK solution at a low

flow rate (e.g., 2 mL/min).
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Venting: Immediately after starting the perfusion, incise the inferior vena cava to allow for the

outflow of blood and perfusate.

Observation of Flushing: Observe the liver for a uniform blanching, indicating successful

flushing of the blood. This should occur within a few minutes.

Pressure/Flow Rate Adjustment: Gradually increase the flow rate until a physiological

pressure of 10-16 cmH₂O is achieved in the portal vein. Monitor the pressure throughout the

experiment to avoid over-perfusion.

Duration: Continue the perfusion for the desired experimental duration.

Troubleshooting Guides
Issue 1: Incomplete or Patchy Organ Flushing

Symptom: The organ does not achieve a uniform pale color after the initial perfusion period.

Some areas may remain reddish or mottled.

Possible Causes & Solutions:

Inadequate Perfusion Pressure: The perfusion pressure may be too low for the specific

organ or animal model.

Solution: Gradually increase the perfusion pressure or flow rate while carefully

monitoring for signs of edema. For gravity-fed systems, increase the height of the

reservoir.

Vascular Obstruction: Small blood clots can obstruct the vasculature.

Solution: Ensure the animal was adequately heparinized before organ procurement. If

clots are suspected, a brief, gentle increase in pressure might help dislodge them, but

proceed with caution to avoid vascular damage.

Cannula Placement: The cannula may be improperly placed, leading to preferential flow to

certain parts of the organ.
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Solution: Verify that the cannula tip is correctly positioned in the main artery or vein

supplying the entire organ and is not advanced too far into a smaller branch.

Issue 2: Organ Edema

Symptom: The organ appears swollen and may gain a significant amount of weight during

perfusion.

Possible Causes & Solutions:

Excessive Perfusion Pressure: Consistently high perfusion pressure can force fluid into

the interstitial space.

Solution: Immediately reduce the perfusion pressure to the recommended range.

Monitor for resolution of the edema.

Impaired Venous Outflow: Obstruction of the venous outflow can lead to increased back

pressure and edema.

Solution: Ensure the venous drainage is unobstructed. Check for kinks in the tubing or

improper cannula placement in the outflow vessel.

Issue 3: High Vascular Resistance

Symptom: The perfusion pressure is high, but the flow rate through the organ is low.

Possible Causes & Solutions:

Vasospasm: The blood vessels may be constricted.

Solution: Ensure the Custodiol® HTK solution is at the correct cold temperature, which

helps to reduce metabolic activity and vasospasm.

Air Embolism: Air bubbles in the perfusion circuit can block small vessels.

Solution: Prime the perfusion tubing carefully to remove all air bubbles before

connecting it to the organ.
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Caption: Experimental workflow for ex vivo organ perfusion.
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Caption: Troubleshooting flowchart for common perfusion issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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